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Compound of Interest

Compound Name: Clk-IN-T3N

Cat. No.: B11932743 Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in troubleshooting experiments involving the CDC-like kinase (CLK)

inhibitor, Clk-IN-T3. Here, you will find answers to frequently asked questions and detailed

guidance to address specific issues that may arise during your research.

Frequently Asked Questions (FAQs)
Q1: What is Clk-IN-T3 and what is its primary mechanism of action?

Clk-IN-T3 is a potent and selective inhibitor of the CDC-like kinase (CLK) family, particularly

CLK1, CLK2, and CLK3.[1] CLKs are dual-specificity kinases that play a crucial role in the

regulation of pre-mRNA splicing by phosphorylating serine/arginine-rich (SR) proteins.[2][3] By

inhibiting CLKs, Clk-IN-T3 prevents the phosphorylation of SR proteins, leading to alterations in

alternative splicing, which can subsequently affect cell cycle progression and cell survival,

making it a compound of interest in cancer research.[4][5][6]

Quantitative Data Summary
For ease of reference, the following tables summarize key quantitative data for Clk-IN-T3.

Table 1: Inhibitory Activity of Clk-IN-T3
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Target IC50 (nM)

CLK1 0.67[1]

CLK2 15[1]

CLK3 110[1]

DYRK1A 260[1]

DYRK1B 230[1]

Table 2: Solubility of Clk-IN-T3

Solvent Concentration Notes

DMSO ~10.0 mM (~4.8 mg/mL)
May require ultrasonic and

warming to fully dissolve.[7]

Signaling Pathway
The diagram below illustrates the signaling pathway affected by Clk-IN-T3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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